Cas no 2229602-30-4 (methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229602-30-4
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6524882
• PubChem ID: 165971078
• Update Time: 2025-06-09

methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate
• 2229602-30-4
• EN300-1888465
• methyl 2-[1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C15H25NO5/c1-13(2,3)21-12(19)16-15(6-5-7-15)14(8-9-14)10(17)11(18)20-4/h10,17H,5-9H2,1-4H3,(H,16,19)
• InChI Key： UBPJNTLFHKMTSZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CC1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate

Introduction to Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate (CAS No. 2229602-30-4)

Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate, a compound with the CAS number 2229602-30-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The intricate architecture of this molecule, characterized by its cyclopropyl and cyclobutyl rings, along with functional groups such as the tert-butoxy carbonylamino moiety and the hydroxyacetate group, makes it a subject of considerable interest among researchers.

The synthesis and characterization of this compound have been pivotal in understanding its chemical properties and reactivity. The presence of the tert-butoxy carbonylamino group not only enhances the stability of the molecule but also opens up possibilities for further derivatization and functionalization. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to protect reactive sites during synthesis and to improve pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The cyclopropyl and cyclobutyl rings in Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate contribute to its unique chemical properties, making it a promising candidate for various biological assays. These rings are known to influence the electronic and steric environment of the molecule, which can be exploited to modulate its biological activity.

The hydroxyacetate group is another critical feature of this compound. Hydroxyacetate derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their role as intermediates in metabolic pathways. The incorporation of this group into the molecular framework of Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate suggests potential applications in drug design, particularly in the development of enzyme inhibitors and receptor ligands.

Recent research has highlighted the importance of structural diversity in drug discovery. The complex structure of Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate aligns well with this trend, offering a rich scaffold for medicinal chemists to explore. By modifying different parts of the molecule, researchers can generate a library of derivatives with tailored properties, which can be screened for biological activity.

The tert-butoxy carbonylamino group is particularly noteworthy for its role in protecting amino groups during synthetic procedures. This protection-deprotection strategy is fundamental in multi-step organic synthesis, where it is essential to prevent unwanted side reactions. The stability provided by this group allows for more precise control over the reaction conditions, enabling chemists to achieve higher yields and purities.

In addition to its synthetic utility, Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate has shown promise in preliminary biological studies. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic effects. The cyclopropyl and cyclobutyl moieties are particularly interesting because they are known to be present in many biologically active natural products.

The hydroxyacetate group also plays a significant role in these studies. Its ability to participate in hydrogen bonding interactions makes it an excellent candidate for designing molecules that can interact with biological targets such as enzymes and receptors. This property is crucial for developing drugs that can effectively modulate biological processes.

The synthesis of Methyl 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl ring is particularly challenging due to its strained nature, but recent advances in catalytic methods have made it more accessible. Similarly, the incorporation of the cyclobutyl ring requires careful consideration of reaction conditions to ensure high selectivity and yield.

The protection-deprotection strategy involving the tert-butoxy carbonylamino group is another critical aspect of this synthesis. It allows for the selective modification of other functional groups without affecting sensitive parts of the molecule. This level of control is essential for achieving high-quality intermediates that can be further functionalized.

In conclusion, Methyl 2-1-(1-{(tert-butooxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetate (CAS No. 2229602-30-4) is a remarkable compound with significant potential in pharmaceutical chemistry. Its complex structure, featuring multiple functional groups such as the tert-butoxy carbonylamino, cyclopropyl, cyclobutyl, and hydroxyacetate moieties, makes it a versatile scaffold for drug discovery and synthetic chemistry. The recent advancements in catalytic methods and protective strategies have made its synthesis more feasible, opening up new avenues for research and development.